Cas no 144369-82-4 (Benzene, 4-bromo-2-methoxy-1-(methylthio)-)

• Product Name: Benzene, 4-bromo-2-methoxy-1-(methylthio)-
• CAS No: 144369-82-4
• MF: C₈H₉BrOS
• MW: 233.125460386276
• MDL: MFCD27944804
• CID: 3750128
• PubChem ID: 57167258
• Update Time: 2025-06-14

Benzene, 4-bromo-2-methoxy-1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-methoxy-1-(methylthio)-
• 4-bromo-2-methoxy-1-methylsulfanyl-benzene
• (4-bromo-2-methoxyphenyl)(methyl)sulfane
• AKOS040768843
• DB-426163
• 4-broManyl-2-Methoxy-1-Methylsulfanyl-benzene
• SCHEMBL833974
• 4-Bromo-2-methoxy-1-(methylthio)benzene
• BKLLATDFEQVAEW-UHFFFAOYSA-N
• E93223
• MFCD27944804
• 4-bromo-2-methoxy-1-methylsulfanylbenzene
• CS-0191403
• 144369-82-4

• MDL： MFCD27944804
• Inchi： 1S/C8H9BrOS/c1-10-7-5-6(9)3-4-8(7)11-2/h3-5H,1-2H3
• InChI Key： BKLLATDFEQVAEW-UHFFFAOYSA-N
• SMILES： C1(SC)=CC=C(Br)C=C1OC

Computed Properties

• Exact Mass: 231.95575Da
• Monoisotopic Mass: 231.95575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 4-bromo-2-methoxy-1-(methylthio)-

Comprehensive Overview of Benzene, 4-bromo-2-methoxy-1-(methylthio)- (CAS No. 144369-82-4)

Benzene, 4-bromo-2-methoxy-1-(methylthio)- (CAS No. 144369-82-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This aromatic compound features a bromine substituent at the 4-position, a methoxy group at the 2-position, and a methylthio group at the 1-position, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "4-bromo-2-methoxy-1-(methylthio)benzene synthesis" or "CAS 144369-82-4 applications," reflecting the growing interest in this compound.

The compound's molecular structure, characterized by the presence of bromine and methoxy functional groups, lends itself to a variety of chemical reactions, including cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in the development of pharmaceuticals, agrochemicals, and advanced materials. For instance, the bromine atom serves as an excellent leaving group, facilitating Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently discussed in modern organic chemistry forums. Searches like "benzene derivatives in drug discovery" or "methoxybenzene uses" highlight the relevance of such compounds in cutting-edge research.

In the context of sustainability and green chemistry, Benzene, 4-bromo-2-methoxy-1-(methylthio)- is often explored for its potential in eco-friendly synthesis routes. With the increasing demand for sustainable chemical processes, queries such as "green synthesis of brominated aromatics" or "environmentally friendly methoxybenzene derivatives" are becoming more prevalent. Researchers are investigating catalytic methods to reduce waste and energy consumption during the production of such compounds, aligning with global environmental goals.

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In summary, Benzene, 4-bromo-2-methoxy-1-(methylthio)- (CAS No. 144369-82-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and reactivity make it a valuable tool for researchers exploring sustainable synthesis, organic electronics, and beyond. As interest in these fields grows, so does the demand for detailed information on this compound, reflected in search trends and academic discussions.